Cas no 1773488-10-0 (2,4-dichloropyridine-3-sulfonamide)

• Product Name: 2,4-dichloropyridine-3-sulfonamide
• CAS No: 1773488-10-0
• MF: C₅H₄Cl₂N₂O₂S
• MW: 227.068457603455
• CID: 6329269
• PubChem ID: 123957122
• Update Time: 2025-09-28

2,4-dichloropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloropyridine-3-sulfonamide
• EN300-1616864
• 1773488-10-0

• Inchi： 1S/C5H4Cl2N2O2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： ZRFJEASGEVSZAU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 225.9370539g/mol
• Monoisotopic Mass: 225.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Additional information on 2,4-dichloropyridine-3-sulfonamide

Introduction to 2,4-Dichloropyridine-3-Sulfonamide (CAS No. 1773488-10-0)

2,4-Dichloropyridine-3-sulfonamide (CAS No. 1773488-10-0) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structure and chemical properties, has garnered attention for its applications in pharmaceutical research, agrochemicals, and materials science. This article aims to provide a comprehensive overview of 2,4-dichloropyridine-3-sulfonamide, including its synthesis, physicochemical properties, biological activities, and recent advancements in its research and development.

Synthesis of 2,4-Dichloropyridine-3-Sulfonamide

The synthesis of 2,4-dichloropyridine-3-sulfonamide involves a series of well-defined chemical reactions. One common approach is the sulfonation of 2,4-dichloropyridine followed by the conversion of the sulfonic acid to the corresponding amide. The initial step typically involves the reaction of 2,4-dichloropyridine with sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H) to form 2,4-dichloropyridine-3-sulfonic acid. Subsequently, this sulfonic acid is treated with ammonia or an amine to yield the desired 2,4-dichloropyridine-3-sulfonamide. The reaction conditions and reagents can be optimized to achieve high yields and purity.

Physicochemical Properties

2,4-Dichloropyridine-3-sulfonamide is a white crystalline solid with a molecular weight of approximately 255.16 g/mol. It is slightly soluble in water but more soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point is around 195°C, and it has a pKa value that reflects its acidic nature due to the sulfonamide group.

Biological Activities

2,4-Dichloropyridine-3-sulfonamide has been studied for its potential biological activities, particularly in the context of pharmaceutical research. Recent studies have shown that this compound exhibits significant antifungal properties against various pathogenic fungi. For instance, it has been found to be effective against Candida albicans and Aspergillus fumigatus, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal activity, 2,4-dichloropyridine-3-sulfonamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can inhibit the growth of certain cancer cell lines by interfering with key cellular processes such as DNA replication and protein synthesis. These findings suggest that further exploration of this compound could lead to the development of novel therapeutic strategies for cancer treatment.

Applications in Agrochemicals

Beyond its pharmaceutical applications, 2,4-dichloropyridine-3-sulfonamide has also found use in the agrochemical industry. Its antifungal properties make it a valuable component in fungicides designed to protect crops from fungal infections. Moreover, its stability and solubility characteristics make it suitable for formulation into various pesticide products. Recent studies have explored its efficacy in controlling plant pathogens such as Botrytis cinerea and Fusarium oxysporum, highlighting its potential as an environmentally friendly alternative to conventional fungicides.

Molecular Mechanisms and Structure-Activity Relationships

The biological activities of 2,4-dichloropyridine-3-sulfonamide are closely linked to its molecular structure. The presence of the sulfonamide group confers specific chemical properties that enable interactions with biological targets such as enzymes and receptors. For example, the sulfonamide group can form hydrogen bonds with key residues in protein active sites, leading to inhibition of enzyme activity or receptor signaling.

Molecular docking studies have provided insights into the binding modes of 2,4-dichloropyridine-3-sulfonamide with target proteins involved in fungal growth and cancer cell proliferation. These studies have identified key residues that are crucial for binding affinity and selectivity. Understanding these interactions at the molecular level can guide the rational design of more potent derivatives with improved pharmacological profiles.

Clinical Trials and Future Prospects

The promising biological activities of 2,4-dichloropyridine-3-sulfonamide have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety and efficacy in animal models of fungal infections and cancer. These findings have paved the way for further clinical trials to assess its therapeutic potential in humans.

Ongoing clinical trials are focused on evaluating the safety and efficacy of 2,4-dichloropyridine-3-sulfonamide-based formulations for treating various conditions. Early results from these trials are encouraging and suggest that this compound could become a valuable addition to existing treatment options.

In conclusion, 2,4-dichloropyridine-3-sulfonamide (CAS No. 1773488-10-0) is a multifaceted compound with diverse applications in pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure confers specific biological activities that make it a promising candidate for further development into novel therapeutic agents and crop protection products. Continued research into this compound will likely uncover new applications and optimize its use in various fields.